Cas no 15770-19-1 (1H-Pyrrole-3-propanoicacid,5-[(Z)-(3-ethyl-1,5-dihydro-4-methyl-5-oxo-2H-pyrrol-2-ylidene)methyl]-2,4-dimethyl-)

• Product name: 1H-Pyrrole-3-propanoicacid,5-[(Z)-(3-ethyl-1,5-dihydro-4-methyl-5-oxo-2H-pyrrol-2-ylidene)methyl]-2,4-dimethyl-
• CAS No: 15770-19-1
• MF: C₁₇H₂₂N₂O₃
• MW: 302.36818
• CID: 175304
• PubChem ID: 6436019

1H-Pyrrole-3-propanoicacid,5-[(Z)-(3-ethyl-1,5-dihydro-4-methyl-5-oxo-2H-pyrrol-2-ylidene)methyl]-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-propanoicacid,5-[(Z)-(3-ethyl-1,5-dihydro-4-methyl-5-oxo-2H-pyrrol-2-ylidene)methyl]-2,4-dimethyl-
• 3-[5-[(Z)-(3-ethyl-4-methyl-5-oxopyrrol-2-ylidene)methyl]-2,4-dimethyl-1H-pyrrol-3-yl]propanoic acid
• xanthobilirubic acid
• 3-{5-[(Z)-(3-ethyl-4-methyl-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene)methyl]-2,4-dimethyl-1H-pyrrol-3-yl}propanoic acid
• 5-((3-Ethyl-1,5-dihydro-4-methyl-5-oxo-2H-pyrrol-2-ylidene)methyl)-2,4-dimethyl-1H-pyrrole-3-propanoic acid
• 15770-19-1

• Inchi： InChI=1S/C17H22N2O3/c1-5-12-10(3)17(22)19-15(12)8-14-9(2)13(11(4)18-14)6-7-16(20)21/h8,18H,5-7H2,1-4H3,(H,19,22)(H,20,21)/b15-8-
• InChI Key： NDNYWGGIUJBYPM-NVNXTCNLSA-N
• SMILES： C(C1=C(C)C(=O)N/C/1=C\C1NC(C)=C(CCC(O)=O)C=1C)C

Computed Properties

• Exact Mass: 301.15533
• Monoisotopic Mass: 302.163043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.2
• XLogP3: 1.8

Experimental Properties

• Density: 1.206
• Boiling Point: 573.6°Cat760mmHg
• Flash Point: 300.7°C
• Refractive Index: 1.602
• PSA: 79.29